N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-21-14-9-16(23-3)15(22-2)8-13(14)17(20)19-10-11-4-6-12(18)7-5-11/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: MAFMYOAEXZNSLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NCC2=CC=C(C=C2)Cl)OC)OC
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide, also known as GNE-140, is a synthetic compound that has been developed for its potential therapeutic applications in various diseases. This compound belongs to the class of benzamides and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide involves the inhibition of a specific enzyme called sirtuin 2 (SIRT2), which plays a crucial role in various cellular processes, including cell cycle regulation, DNA repair, and inflammation. By inhibiting SIRT2, N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide can modulate these processes and potentially prevent or treat diseases associated with their dysregulation.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been reported to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in animal models of inflammatory diseases, and improve motor function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide has several advantages for lab experiments, including its high yield and purity, its well-characterized mechanism of action, and its potential therapeutic applications in various diseases. However, the compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide. One potential direction is to further investigate the compound's efficacy and safety in clinical trials for various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to explore the potential use of N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further research is needed to elucidate the molecular mechanisms underlying the compound's effects and to develop more potent and selective SIRT2 inhibitors.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide involves several steps, including the reaction of 4-chlorobenzylamine with 2,4,5-trimethoxybenzoyl chloride in the presence of a base, followed by purification and isolation of the product. The yield of the synthesis method is reported to be high, and the purity of the compound is also satisfactory.

Scientific Research Applications

N-(4-chlorobenzyl)-2,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. The compound has shown promising results in preclinical studies, and its efficacy and safety are currently being evaluated in clinical trials.